1-Piperidineethanol, 3-hydroxy-alpha-((2-nitro-1H-imidazol-1-yl)methyl)-
Description
Ro 31-0052 is a bioactive chemical.
Properties
CAS No. |
82381-67-7 |
|---|---|
Molecular Formula |
C11H18N4O4 |
Molecular Weight |
270.29 g/mol |
IUPAC Name |
1-[2-hydroxy-3-(2-nitroimidazol-1-yl)propyl]piperidin-3-ol |
InChI |
InChI=1S/C11H18N4O4/c16-9-2-1-4-13(6-9)7-10(17)8-14-5-3-12-11(14)15(18)19/h3,5,9-10,16-17H,1-2,4,6-8H2 |
InChI Key |
NZLBVURLEKAMKZ-UHFFFAOYSA-N |
SMILES |
C1CC(CN(C1)CC(CN2C=CN=C2[N+](=O)[O-])O)O |
Canonical SMILES |
C1CC(CN(C1)CC(CN2C=CN=C2[N+](=O)[O-])O)O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
Ro 31-0052; Ro 310052; Ro-31-0052. |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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